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Compound of Interest

Compound Name: Barium chloride dihydrate

Cat. No.: B8817248

An in-depth technical guide on the solubility of Barium Chloride Dihydrate (BaClz:2H20) in
water and other solvents, designed for researchers, scientists, and drug development
professionals.

Introduction

Barium chloride dihydrate (BaClz-2H20) is an inorganic salt that presents as a white
crystalline solid.[1] It is one of the most common water-soluble salts of barium and is utilized in
various industrial and laboratory applications.[2] Its solubility characteristics are crucial for its
use in processes such as the purification of brine solutions, the manufacturing of pigments and
other barium chemicals, and as a reagent in analytical chemistry, particularly for sulfate ion
testing.[1][3] Understanding the solubility of barium chloride dihydrate in aqueous and non-
agueous systems is fundamental for its effective application, particularly in fields like drug
development where excipient compatibility and formulation are critical. This guide provides a
comprehensive overview of its solubility, detailed experimental protocols for solubility
determination, and visual representations of experimental workflows.

Quantitative Solubility Data

The solubility of barium chloride dihydrate is significantly influenced by the solvent and the
temperature. The following tables summarize the quantitative solubility data in water and other
common solvents.

Table 1: Solubility of Barium Chloride Dihydrate in Water
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Temperature (°C)

Solubility (g / 100 mL)

0 31.2[2][4]
20 35.8[2][4]
26 37.5[5]

100 59.4[2][4]

Table 2: Solubility of Barium Chloride Dihydrate in

Various Solvents
Solvent Solubility Notes
The monohydrate form can be
Methanol Soluble[2][6] obtained by shaking the
dihydrate with methanol.[7][8]
Ethanol Almost Insoluble[2][7]
Acetone Insoluble[2][6]

Ethyl Acetate

Insoluble[2]

Hydrochloric Acid

Slightly Soluble[2][6]

Nitric Acid

Slightly Soluble[2][6]

Experimental Protocols for Solubility Determination

Accurate determination of solubility is essential for many research and development

applications. Below are detailed methodologies for key experiments.

Protocol 1: Isothermal Saturation Method for Solubility

in Water

This method is used to determine the solubility of a substance at a constant temperature.

1. Materials and Equipment:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Barium_chloride
https://simple.wikipedia.org/wiki/Barium_chloride
https://en.wikipedia.org/wiki/Barium_chloride
https://simple.wikipedia.org/wiki/Barium_chloride
https://www.echemi.com/products/temppid160628000325-barium-chloride.html
https://en.wikipedia.org/wiki/Barium_chloride
https://simple.wikipedia.org/wiki/Barium_chloride
https://www.benchchem.com/product/b8817248?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium_chloride
https://www.chembk.com/en/chem/Barium%20chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-chloride
https://www.sciencemadness.org/smwiki/index.php/Barium_chloride
https://en.wikipedia.org/wiki/Barium_chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-chloride
https://en.wikipedia.org/wiki/Barium_chloride
https://www.chembk.com/en/chem/Barium%20chloride
https://en.wikipedia.org/wiki/Barium_chloride
https://en.wikipedia.org/wiki/Barium_chloride
https://www.chembk.com/en/chem/Barium%20chloride
https://en.wikipedia.org/wiki/Barium_chloride
https://www.chembk.com/en/chem/Barium%20chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Barium chloride dihydrate (analytical grade)
« Distilled or deionized water

» Constant temperature water bath or incubator
o Erlenmeyer flasks with stoppers

e Analytical balance

o Calibrated thermometer

e Magnetic stirrer and stir bars

e Syringe filters (e.g., 0.45 pum)

» Pipettes and volumetric flasks

» Drying oven

2. Procedure:

e Preparation: Add an excess amount of barium chloride dihydrate to an Erlenmeyer flask
containing a known volume of distilled water. This ensures that a saturated solution is
formed.

» Equilibration: Place the flask in a constant temperature water bath set to the desired
temperature (e.g., 20°C). Stir the mixture vigorously using a magnetic stirrer to facilitate the
dissolution process and reach equilibrium. Allow the solution to equilibrate for a sufficient
period (typically 24-48 hours) to ensure saturation.

o Sample Collection: Once equilibrium is reached, turn off the stirrer and allow the excess solid
to settle. Carefully withdraw a known volume of the supernatant using a pipette, ensuring no
solid particles are disturbed.

« Filtration: Immediately filter the collected sample using a syringe filter to remove any
undissolved microcrystals.

» Analysis: Accurately weigh a clean, dry evaporating dish. Transfer the filtered saturated
solution to the dish and reweigh to determine the mass of the solution.

» Evaporation: Place the evaporating dish in a drying oven at a temperature sufficient to
evaporate the water without decomposing the salt (e.g., 110-120°C). Heat until a constant
weight is achieved.[9]

» Calculation: The solubility is calculated as the mass of the dried barium chloride residue per
mass or volume of the solvent.

Protocol 2: Gravimetric Analysis of Solubility

This protocol provides a straightforward method for determining solubility by measuring the
mass of solute dissolved in a known mass of solvent.
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1. Materials and Equipment:

e Same as Protocol 1
o Porcelain dish or watch glass[10]

2. Procedure:

e Saturation: Prepare a saturated solution of barium chloride dihydrate at a specific
temperature as described in Protocol 1 (steps 1 and 2).

o Sampling: After allowing the excess solid to settle, carefully decant a portion of the clear
saturated solution into a pre-weighed porcelain dish.[10]

e Mass Determination: Weigh the dish containing the saturated solution to determine the total
mass.

» Evaporation: Gently heat the dish to evaporate the water completely. A drying oven set
above 100°C is suitable.[10]

» Final Weighing: After cooling to room temperature in a desiccator, weigh the dish with the dry
barium chloride dihydrate residue.

» Calculation:

e Mass of solvent = (Mass of dish + solution) - (Mass of dish + dry salt)
o Mass of dissolved salt = (Mass of dish + dry salt) - Mass of dish
o Solubility ( g/100 g solvent) = (Mass of dissolved salt / Mass of solvent) * 100

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of an
inorganic salt like barium chloride dihydrate.
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Caption: Experimental workflow for determining solubility.

Logical Relationships of Solubility

This diagram provides a conceptual overview of the relative solubility of barium chloride
dihydrate in different common solvents.
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Caption: Relative solubility of BaCl2:2H20 in common solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility of Barium chloride dihydrate in water and
other solvents.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8817248#solubility-of-barium-chloride-dihydrate-in-
water-and-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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